Cas no 5368-87-6 ((1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine)

• Product Name: (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine
• CAS No: 5368-87-6
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 379165
• PubChem ID: 199972
• Update Time: 2025-05-19

(1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanamine,N,a,a-trimethyl-
• 1-cyclohexyl-N,2-dimethylpropan-2-amine
• (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine
• 5368-87-6
• Cyclohexaneethylamine, N,alpha,alpha-trimethyl-
• BRN 2801812
• N,alpha,alpha-Trimethylcyclohexaneethylamine
• DTXSID00201919
• D-3-3
• EN300-1853121

• Inchi： 1S/C11H23N/c1-11(2,12-3)9-10-7-5-4-6-8-10/h10,12H,4-9H2,1-3H3
• InChI Key： YKQUXAOJBNWCJD-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1CCCCC1

Computed Properties

• Exact Mass: 169.18319
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine

Introduction to (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 5368-87-6, specifically identified as (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine, represents a fascinating subject of study within the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various chemical syntheses and biological assays. The intricate arrangement of its molecular components, including the cyclohexyl and isobutyl groups, makes it a versatile intermediate in the development of more complex molecules.

The structural motif of (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine is particularly noteworthy for its ability to serve as a building block in the synthesis of pharmacologically active agents. The presence of both cyclohexyl and isobutyl substituents contributes to its chemical reactivity, enabling diverse functionalization strategies that are crucial for drug discovery. Recent advancements in synthetic methodologies have highlighted the compound's role in constructing novel heterocyclic scaffolds, which are increasingly recognized for their therapeutic potential.

In the context of contemporary chemical biology, (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine has been explored for its interactions with biological targets. Studies have demonstrated its capacity to modulate enzyme activity and receptor binding, suggesting possible applications in the treatment of neurological disorders and inflammatory conditions. The compound's ability to engage with specific protein targets without significant off-target effects makes it an attractive candidate for further development into a lead compound.

The synthesis of (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine involves sophisticated organic transformations that showcase the ingenuity of modern synthetic chemists. Techniques such as cross-coupling reactions and catalytic hydrogenation have been employed to construct its core structure efficiently. These methods not only highlight the compound's synthetic accessibility but also underscore the importance of innovative approaches in streamlining complex molecular constructions.

Recent research has also delved into the stereochemical aspects of (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine. The stereochemistry of its isobutyl group, in particular, has been scrutinized for its impact on biological activity. Studies indicate that subtle differences in stereochemistry can significantly alter the pharmacokinetic properties of molecules derived from this compound, emphasizing the need for precise control during synthesis.

The application of computational chemistry has further enhanced our understanding of (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine. Molecular modeling techniques have been utilized to predict its interactions with biological targets, providing valuable insights into potential drug design strategies. These computational approaches complement experimental studies by offering a rapid and cost-effective means of assessing molecular interactions.

The role of chiral auxiliaries and catalysts in the synthesis of (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine has also been a focus of recent research. The use of enantioselective methods has allowed for the preparation of optically pure forms of the compound, which are essential for evaluating their biological efficacy. These advancements underscore the growing importance of asymmetric synthesis in pharmaceutical development.

In conclusion, compound CAS no. 5368-87-6, identified as (1-cyclohexyl-2-methylpropan-2-yl)(methyl)amine, represents a significant asset in modern chemical research. Its unique structural features and versatile reactivity make it a valuable intermediate in drug discovery and synthetic chemistry. The ongoing exploration of its biological properties and synthetic methodologies continues to expand our understanding of its potential applications, reinforcing its importance in advancing pharmaceutical science.